Cas no 1934983-11-5 (6-((1-methoxypropan-2-yl)amino)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-((1-methoxypropan-2-yl)amino)pyrimidine-2,4(1H,3H)-dione
• CAS No: 1934983-11-5
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 5720657
• PubChem ID: 121205403
• Update Time: 2025-05-21

6-((1-methoxypropan-2-yl)amino)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• F1967-3329
• 1934983-11-5
• starbld0045321
• 6-(1-methoxypropan-2-ylamino)-1H-pyrimidine-2,4-dione
• AKOS026714241
• 6-((1-methoxypropan-2-yl)amino)pyrimidine-2,4(1H,3H)-dione
• 2,4(1H,3H)-Pyrimidinedione, 6-[(2-methoxy-1-methylethyl)amino]-

• Inchi： 1S/C8H13N3O3/c1-5(4-14-2)9-6-3-7(12)11-8(13)10-6/h3,5H,4H2,1-2H3,(H3,9,10,11,12,13)
• InChI Key： ICZNSFFEYZEOBQ-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NC1=CC(NC(N1)=O)=O

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 10.50±0.10(Predicted)

Additional information on 6-((1-methoxypropan-2-yl)amino)pyrimidine-2,4(1H,3H)-dione

Comprehensive Overview of 6-((1-methoxypropan-2-yl)amino)pyrimidine-2,4(1H,3H)-dione (CAS No. 1934983-11-5)

6-((1-methoxypropan-2-yl)amino)pyrimidine-2,4(1H,3H)-dione (CAS No. 1934983-11-5) is a specialized pyrimidine derivative gaining attention in pharmaceutical and biochemical research. This compound, characterized by its unique methoxypropan-2-yl substitution, exhibits potential applications in drug discovery, particularly in targeting enzymatic pathways and nucleic acid interactions. Its molecular structure combines a pyrimidine-2,4(1H,3H)-dione core with a functionalized side chain, making it a versatile intermediate for synthesizing bioactive molecules.

Recent studies highlight the growing interest in pyrimidine derivatives due to their role in modulating biological processes. Researchers are exploring 6-((1-methoxypropan-2-yl)amino)pyrimidine-2,4(1H,3H)-dione for its potential as a scaffold in designing inhibitors for kinases or polymerases, aligning with the trend of precision medicine and targeted therapy. The compound's CAS No. 1934983-11-5 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

The synthesis of 6-((1-methoxypropan-2-yl)amino)pyrimidine-2,4(1H,3H)-dione involves multi-step organic reactions, including nucleophilic substitution and cyclization. Its purity and stability are critical for reproducibility in experiments, a common concern among synthetic chemists. Analytical techniques such as HPLC and NMR are employed to validate its structure, ensuring compliance with Good Laboratory Practices (GLP).

In the context of green chemistry, efforts are underway to optimize the production of CAS No. 1934983-11-5 using sustainable solvents and catalysts. This aligns with the broader industry shift toward eco-friendly synthesis, a topic frequently queried in AI-driven literature searches. Additionally, the compound's solubility and bioavailability are under investigation, addressing common challenges in drug formulation.

From a commercial perspective, 6-((1-methoxypropan-2-yl)amino)pyrimidine-2,4(1H,3H)-dione is available through specialized chemical suppliers, often listed under its CAS number or IUPAC name. Procurement trends indicate demand from academic institutions and biotech firms focused on high-throughput screening (HTS). Regulatory compliance, including REACH and FDA guidelines, is emphasized for its use in preclinical studies.

Future research directions may explore the compound's utility in proteomics and genomics, leveraging its potential to interact with DNA or protein targets. As AI-assisted drug design gains traction, computational models could predict derivatives of 1934983-11-5 with enhanced efficacy, a hot topic in cheminformatics forums.

In summary, 6-((1-methoxypropan-2-yl)amino)pyrimidine-2,4(1H,3H)-dione represents a promising candidate for interdisciplinary research, bridging gaps between organic chemistry, pharmacology, and materials science. Its CAS No. 1934983-11-5 serves as a key identifier for researchers navigating the expanding landscape of small-molecule therapeutics.